Cas no 1864057-53-3 (Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride)

• Product Name: Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride
• CAS No: 1864057-53-3
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• CID: 5719693
• PubChem ID: 86263123
• Update Time: 2025-10-28

Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-241027
• F2167-2180
• cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride
• cycloheptyl-(5-methylfuran-2-yl)methanamine;hydrochloride
• AKOS026747798
• 1864057-53-3
• Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride

• Inchi： 1S/C13H21NO.ClH/c1-10-8-9-12(15-10)13(14)11-6-4-2-3-5-7-11;/h8-9,11,13H,2-7,14H2,1H3;1H
• InChI Key： DTKJWYQOQROESX-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C(C1CCCCCC1)N

Computed Properties

• Exact Mass: 243.1389920g/mol
• Monoisotopic Mass: 243.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride

Recent Advances in Cycloheptyl(5-methylfuran-2-yl)methanamine Hydrochloride (CAS: 1864057-53-3): A Comprehensive Research Brief

Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride (CAS: 1864057-53-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptyl and furan-2-yl structural motifs, has been the subject of recent investigations due to its potential therapeutic applications. The compound's structural features suggest possible interactions with central nervous system targets, making it a candidate for further exploration in neuropharmacology.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its physicochemical properties and stability profile. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the compound's purity and structural integrity. These characterization studies are crucial for establishing the compound's suitability for further pharmacological evaluation.

In vitro studies have revealed promising preliminary results regarding the compound's biological activity. Screening against various receptor targets has demonstrated selective binding affinity, particularly for certain G protein-coupled receptors (GPCRs) in the central nervous system. These findings have prompted more detailed investigations into the compound's mechanism of action and potential therapeutic applications in neurological disorders.

The pharmacokinetic profile of Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride has been another area of active research. Recent studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. These investigations have provided valuable insights into the compound's bioavailability and metabolic stability, which are critical factors for its potential development as a therapeutic agent.

Structure-activity relationship (SAR) studies have been conducted to explore modifications of the parent compound. Researchers have synthesized and evaluated various analogs to identify structural features that contribute to enhanced biological activity and improved drug-like properties. These efforts have led to the identification of several promising derivatives with potentially superior pharmacological profiles.

Current research directions include further optimization of the compound's pharmacological properties and more extensive preclinical evaluation. The scientific community anticipates that ongoing studies will provide additional insights into the therapeutic potential of Cycloheptyl(5-methylfuran-2-yl)methanamine hydrochloride and its derivatives. As research progresses, this compound may represent a valuable addition to the pharmaceutical arsenal for treating various neurological conditions.